Cas no 2549065-75-8 (1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• CAS No: 2549065-75-8
• MF: C₁₄H₁₆ClN₃O₂S
• MW: 325.813740730286
• CID: 5313715
• PubChem ID: 154829480
• Update Time: 2025-08-05

1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6754-7007
• 2549065-75-8
• 1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide
• AKOS040724730
• 1-(7-Chloro-4-methoxy-2-benzothiazolyl)-4-piperidinecarboxamide

• Inchi： 1S/C14H16ClN3O2S/c1-20-10-3-2-9(15)12-11(10)17-14(21-12)18-6-4-8(5-7-18)13(16)19/h2-3,8H,4-7H2,1H3,(H2,16,19)
• InChI Key： WGMURZXNPYGGMA-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=C(OC)C=CC(Cl)=C3S2)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 325.0651756g/mol
• Monoisotopic Mass: 325.0651756g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 96.7Ų

Experimental Properties

• Density: 1.398±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 554.6±60.0 °C(Predicted)
• pka: 16.31±0.20(Predicted)

Additional information on 1-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide

Comprehensive Overview of 1-(7-Chloro-4-methoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide (CAS No. 2549065-75-8)

1-(7-Chloro-4-methoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide (CAS No. 2549065-75-8) is a synthetic organic compound with a unique structural framework combining a benzothiazole core and a piperidine-carboxamide moiety. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential applications in drug discovery and development. The presence of both chloro and methoxy substituents on the benzothiazole ring enhances its reactivity and binding affinity, making it a promising candidate for targeting specific biological pathways.

In recent years, the scientific community has shown growing interest in benzothiazole derivatives, particularly those with piperidine modifications, due to their diverse pharmacological properties. Researchers are actively exploring the role of 1-(7-Chloro-4-methoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide in modulating enzyme activity and receptor interactions. Its structural features align with current trends in small-molecule drug design, where precision and selectivity are paramount. This compound is often discussed in the context of kinase inhibitors and GPCR-targeted therapies, which are hot topics in oncology and neurology research.

The synthesis of CAS No. 2549065-75-8 involves multi-step organic reactions, including cyclization and amide coupling, to achieve high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its molecular structure and ensure consistency. Given the rising demand for highly specific bioactive compounds, this molecule has become a subject of patents and preclinical studies, particularly in the fields of neurodegenerative diseases and metabolic disorders.

From an industrial perspective, 1-(7-Chloro-4-methoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide is often categorized as a research chemical, primarily used in academic and pharmaceutical laboratories. Its stability under standard storage conditions and compatibility with common solvents make it a practical choice for experimental workflows. Additionally, its structure-activity relationship (SAR) is frequently analyzed to optimize lead compounds in medicinal chemistry projects.

Environmental and safety considerations for this compound are also critical. While it is not classified as hazardous, proper handling protocols, including the use of personal protective equipment (PPE), are recommended to minimize exposure. Regulatory compliance, such as adherence to REACH and GLP guidelines, ensures its safe use in research settings. The compound’s biodegradability and ecotoxicity profiles are under investigation to align with sustainable chemistry practices.

In summary, 1-(7-Chloro-4-methoxy-1,3-benzothiazol-2-yl)piperidine-4-carboxamide (CAS No. 2549065-75-8) represents a versatile and scientifically valuable molecule with broad applicability in modern drug development. Its integration into cutting-edge research underscores its potential to address unmet medical needs, particularly in precision medicine and targeted therapy. As the demand for innovative therapeutics grows, this compound is poised to remain a key player in the evolving landscape of bioactive small molecules.